![molecular formula C9H6F3NO B3048408 2-Hydroxy-2-[4-(trifluoromethyl)phenyl]acetonitrile CAS No. 168013-75-0](/img/structure/B3048408.png)
2-Hydroxy-2-[4-(trifluoromethyl)phenyl]acetonitrile
Overview
Description
2-Hydroxy-2-[4-(trifluoromethyl)phenyl]acetonitrile is an organic compound with the molecular formula C9H6F3NO . It is a solid substance .
Molecular Structure Analysis
The molecular structure of 2-Hydroxy-2-[4-(trifluoromethyl)phenyl]acetonitrile consists of a phenyl ring substituted with a trifluoromethyl group and an acetonitrile group .Physical And Chemical Properties Analysis
2-Hydroxy-2-[4-(trifluoromethyl)phenyl]acetonitrile is a solid substance . It has a molecular weight of 201.15 g/mol . The compound should be stored in a dry environment at 2-8°C .Scientific Research Applications
Organic Synthesis
“2-Hydroxy-2-[4-(trifluoromethyl)phenyl]acetonitrile” could potentially be used as a reagent in organic synthesis . The presence of the hydroxy and nitrile groups could make it a versatile compound for various reactions.
Catalyst in Chemical Reactions
Similar to other compounds with trifluoromethyl groups, this compound could potentially act as a catalyst in certain chemical reactions .
Building Block for Material Production
The compound could serve as a fundamental building block for the production of various materials . Its specific properties could make it useful in the creation of polymers, resins, and other materials.
Suzuki-Miyaura Cross-Coupling Reactions
Compounds with similar structures have been used as reactants in Suzuki-Miyaura cross-coupling reactions . This type of reaction is widely used in organic chemistry to create carbon-carbon bonds.
Preparation of Vinylic MIDA Boronates
Again, similar compounds have been used in the synthesis of vinylic MIDA boronates . These compounds are useful in various chemical reactions and could potentially be synthesized using “2-Hydroxy-2-[4-(trifluoromethyl)phenyl]acetonitrile”.
Synthesis of Antitumor Agents
Compounds with similar structures have been used in the synthesis of C2-aryl pyrrolobenzodiazepine antitumor agents . It’s possible that “2-Hydroxy-2-[4-(trifluoromethyl)phenyl]acetonitrile” could be used in a similar manner.
Safety and Hazards
The compound is labeled with the GHS07 pictogram, indicating that it can cause skin irritation (H315) and serious eye irritation (H319) . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261), washing thoroughly after handling (P264), and wearing protective gloves/protective clothing/eye protection/face protection (P280) .
Mechanism of Action
Target of Action
Compounds with similar structures have been found to inhibit specific enzymes, such as cytochrome p450 enzymes .
Mode of Action
Based on its structural similarity to other compounds, it may interact with its targets and induce changes in their function .
Pharmacokinetics
It is known that the compound has high gastrointestinal absorption and is bbb permeant, suggesting good bioavailability .
Action Environment
Environmental factors can influence the action, efficacy, and stability of 2-Hydroxy-2-[4-(trifluoromethyl)phenyl]acetonitrile. For instance, the compound should be stored in a sealed, dry environment at 2-8°C to maintain its stability . Other factors such as pH, temperature, and the presence of other substances can also affect its action and efficacy .
properties
IUPAC Name |
2-hydroxy-2-[4-(trifluoromethyl)phenyl]acetonitrile |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H6F3NO/c10-9(11,12)7-3-1-6(2-4-7)8(14)5-13/h1-4,8,14H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NYWXAQVYSYFVIG-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C(C#N)O)C(F)(F)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H6F3NO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70558568 |
Source
|
| Record name | Hydroxy[4-(trifluoromethyl)phenyl]acetonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70558568 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
201.14 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
168013-75-0 |
Source
|
| Record name | Hydroxy[4-(trifluoromethyl)phenyl]acetonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70558568 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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